Cas no 15780-65-1 (Butanethioic acid,3-oxo-, S-2-propen-1-yl ester)

• Product Name: Butanethioic acid,3-oxo-, S-2-propen-1-yl ester
• CAS No: 15780-65-1
• MF: C₇H₁₀O₂S
• MW: 158.218101024628
• CID: 121174
• PubChem ID: 536152
• Update Time: 2025-04-18

Butanethioic acid,3-oxo-, S-2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid,3-oxo-, S-2-propen-1-yl ester
• Acetoacetic acid, 1-thio-, S-allyl ester
• 15780-65-1
• S-Allyl 3-oxobutanethioate #
• S-prop-2-enyl 3-oxobutanethioate
• PBBMCLQLJFQXQC-UHFFFAOYSA-N

• Inchi： 1S/C7H10O2S/c1-3-4-10-7(9)5-6(2)8/h3H,1,4-5H2,2H3
• InChI Key： PBBMCLQLJFQXQC-UHFFFAOYSA-N
• SMILES： S(CC=C)C(CC(C)=O)=O

Computed Properties

• Exact Mass: 158.0402
• Monoisotopic Mass: 158.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• PSA: 34.14